7-Methoxy-2,2,5-trimethyl-4-chromanone

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 7-methoxy-2,2,5-trimethyl-3H-chromen-4-one
• InChI: InChI=1S/C13H16O3/c1-8-5-9(15-4)6-11-12(8)10(14)7-13(2,3)16-11/h5-6H,7H2,1-4H3
• InChI Key: DKAJWSZLQFXXCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)CC(O2)(C)C)OC

Description

7-Methoxy-2,2,5-trimethyl-4-chromanone is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 ml of acetonitrile 4.9 g (20 millimoles) of the potassium salt of 7-hydroxy-2,2,5-trimethyl-4-chromanone are dissolved and the solution is stirred in the presence of 0.5 g (2 millimoles) of 18-Crown-6 at room temperature for 30 minutes. To the mixture 4.25 g (1.9 ml, 30 millimoles) of methyl iodide are added and the reaction mixture is stirred for a further hour. The inorganic salt is filtered off and the solvent is removed. The residue is taken up in chloroform, washed twice with 50 ml of water each, dried over sodium sulfate and evaporated. The product is crystallized from 90% ethanol. Thus 3.75 g of the desired compound are obtained, yield 85%. Mp.: 86°-88° C.